Cas no 2248277-26-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)butanoate
• CAS No: 2248277-26-9
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 6019704
• PubChem ID: 165731303
• Update Time: 2025-06-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2248277-26-9
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)butanoate
• EN300-6514466

• Inchi： 1S/C15H13N3O4/c1-2-12(17-9-5-8-16-17)15(21)22-18-13(19)10-6-3-4-7-11(10)14(18)20/h3-9,12H,2H2,1H3
• InChI Key： YQDLJEAKTAJNKY-UHFFFAOYSA-N
• SMILES： O(C(C(CC)N1C=CC=N1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)butanoate

Compound CAS No. 2248277-26-9: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)butanoate

The compound with CAS number 2248277-26-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)butanoate, is a highly specialized organic compound with a complex structure and potential applications in various fields. This compound belongs to the class of isoindole derivatives, which have been extensively studied for their unique chemical properties and biological activities. The molecule incorporates a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms, known for its stability and reactivity in various chemical reactions.

The isoindole moiety in this compound is a bicyclic structure consisting of a benzene ring fused with a diketone group. This structure contributes to the compound's ability to form hydrogen bonds and participate in π-interactions, making it suitable for applications in drug design and material science. The butanoate ester group attached to the isoindole ring further enhances the compound's versatility by introducing additional functional groups that can be modified or utilized in various chemical transformations.

Recent studies have highlighted the potential of isoindole derivatives in the development of new pharmaceutical agents. For instance, researchers have explored the use of such compounds as inhibitors of specific enzymes involved in disease pathways. The presence of the pyrazole ring in this compound adds another layer of functionality, as pyrazoles are known to exhibit anti-inflammatory, antifungal, and anticancer activities. These properties make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1H-pyrazol-1-yl)butanoate a promising candidate for further investigation in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a multi-step process involving the coupling of isoindole derivatives with pyrazole-containing precursors. The reaction conditions typically involve the use of coupling agents and catalysts to facilitate the formation of the desired product. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

The structural features of this compound also make it an interesting candidate for applications in materials science. The isoindole moiety can serve as a building block for constructing advanced materials with tailored electronic properties. For example, researchers have explored the use of isoindole derivatives in organic electronics due to their ability to form stable charge transfer complexes.

In conclusion, compound CAS No. 2248277-26-9 represents a fascinating example of how complex organic molecules can be designed and synthesized to meet specific functional requirements. Its unique combination of structural features makes it a valuable tool for researchers across various disciplines, from drug discovery to materials science.